![molecular formula C7H5ClF3N3O2 B1598590 1-[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine CAS No. 306935-07-9](/img/structure/B1598590.png)
1-[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine
Overview
Description
“1-[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine” is a chemical compound with the molecular formula C7H5ClF3N3O2 . It is related to the class of compounds known as trifluoromethylpyridines , which are used in various industries including agrochemical and pharmaceutical industries .
Molecular Structure Analysis
The molecular structure of “1-[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine” can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms in the molecule .Chemical Reactions Analysis
While specific chemical reactions involving “1-[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine” are not mentioned in the literature, related compounds such as 4-(Trifluoromethyl)phenylhydrazine have been used as reductants in the one-step reduction and functionalization of graphene oxide .Scientific Research Applications
Mechanism of Nitroaromatic Reduction
The reduction of nitroaromatic compounds to anilines by hydrazine is facilitated through catalysis by carbons, which act as adsorbents and electrical conductors. This process involves a four-electron mechanism where hydrazine acts as a two-electron reducing agent, enabling the conversion of nitrobenzene to phenylhydroxylamine and subsequently to aniline, illustrating the utility of hydrazine derivatives in chemical synthesis and reduction reactions (Larsen et al., 2000).
Synthesis of Azo Dyes
Hydrazine derivatives are used in the synthesis of azo dyes through Schiff base condensation, demonstrating their application in the production of dyes and pigments. This process involves the creation of various (E)-1-(para-substituted phenyl)-2-(2-nitrobenzylidene)hydrazines, which are then converted to azo dyes, showcasing their role in developing materials with potential applications in dyeing and pigmentation industries (Maharramov et al., 2018).
Synthesis of Pyrazoles
1,3-Dicarbonyl compounds react with hydrazine or its derivatives to form stable intermediates for synthesizing pyrazoles or their linear tautomers, highlighting the utility of hydrazine derivatives in synthesizing heterocyclic compounds, which have various applications in pharmaceuticals and agrochemicals (Zelenin et al., 2002).
Antineoplastic and Trypanocidal Agents
1,2,2-Tris(sulfonyl)hydrazines, derived from hydrazine, have been synthesized and evaluated for their antineoplastic and trypanocidal activities, indicating the potential of hydrazine derivatives in the development of new therapeutic agents (Shyam et al., 1990).
Fluorescence Probes for Hydrazine Detection
Hydrazine derivatives serve as sensitive and selective fluorescence probes for hydrazine detection, critical in environmental and biological sciences for monitoring and managing the presence of hydrazine, a hazardous pollutant (Zhang et al., 2015).
Future Directions
The future directions of research on “1-[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine” and related compounds could involve discovering novel applications in various fields. Trifluoromethylpyridine derivatives, for instance, have found use in the protection of crops from pests and in the pharmaceutical and veterinary industries . It is expected that many novel applications of these compounds will be discovered in the future .
properties
IUPAC Name |
[5-chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClF3N3O2/c8-4-2-5(13-12)6(14(15)16)1-3(4)7(9,10)11/h1-2,13H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNRHMRNOEVKULO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1[N+](=O)[O-])NN)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClF3N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60396799 |
Source
|
| Record name | [5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60396799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine | |
CAS RN |
306935-07-9 |
Source
|
| Record name | [5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=306935-07-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60396799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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